Cas no 2195815-91-7 (1-(5-methyl-1,2-oxazol-4-yl)methylpiperidin-4-ol)

• Product Name: 1-(5-methyl-1,2-oxazol-4-yl)methylpiperidin-4-ol
• CAS No: 2195815-91-7
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 6400864
• PubChem ID: 121173945
• Update Time: 2025-06-09

1-(5-methyl-1,2-oxazol-4-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-1,2-oxazol-4-yl)methylpiperidin-4-ol
• 1-[(5-methyl-1,2-oxazol-4-yl)methyl]piperidin-4-ol
• F6513-2107
• 1-((5-methylisoxazol-4-yl)methyl)piperidin-4-ol
• 2195815-91-7
• AKOS032723318

• Inchi： 1S/C10H16N2O2/c1-8-9(6-11-14-8)7-12-4-2-10(13)3-5-12/h6,10,13H,2-5,7H2,1H3
• InChI Key： IHWNKHHBUWSUKL-UHFFFAOYSA-N
• SMILES： OC1CCN(CC2C=NOC=2C)CC1

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.5Ų

Additional information on 1-(5-methyl-1,2-oxazol-4-yl)methylpiperidin-4-ol

Introduction to 1-(5-methyl-1,2-oxazol-4-yl)methylpiperidin-4-ol (CAS No. 2195815-91-7)

1-(5-methyl-1,2-oxazol-4-yl)methylpiperidin-4-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2195815-91-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by a piperidine core functionalized with an oxazole moiety, which imparts unique chemical and biological properties. The presence of a methyl group at the 5-position of the oxazole ring and the hydroxyl substituent at the 4-position of the piperidine ring further enhances its structural complexity and potential pharmacological relevance.

The synthesis and structural elucidation of 1-(5-methyl-1,2-oxazol-4-yl)methylpiperidin-4-ol have been meticulously studied to understand its reactivity and potential applications. The compound’s molecular framework suggests that it may exhibit interactions with biological targets, making it a promising candidate for further investigation in drug discovery. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic profiles of such derivatives, which has accelerated the development of novel therapeutic agents.

In the context of modern drug design, 1-(5-methyl-1,2-oxazol-4-yl)methylpiperidin-4-ol represents an interesting scaffold for modulating biological pathways. The oxazole ring is known for its role in various bioactive molecules, including antibiotics and antiviral agents, while the piperidine moiety is frequently employed in central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier. The combination of these structural elements in 1-(5-methyl-1,2-oxazol-4-yl)methylpiperidin-4-ol suggests potential applications in treating neurological disorders or other conditions where precise molecular targeting is required.

Recent research has highlighted the importance of oxazole derivatives in medicinal chemistry. Studies have demonstrated that modifications at the 5-position of the oxazole ring can significantly influence the pharmacological properties of compounds. For instance, 5-methyl-substituted oxazoles have shown enhanced stability and bioavailability compared to their unsubstituted counterparts. This observation has prompted further exploration into the utility of such derivatives as pharmacophores. The hydroxyl group at the 4-position of the piperidine ring in 1-(5-methyl-1,2-oxazol-4-yl)methylpiperidin-4-ol may also contribute to its solubility and metabolic profile, which are critical factors in drug development.

The chemical properties of 1-(5-methyl-1,2-oxazol-4-yl)methylpiperidin-4-ol make it a versatile intermediate for synthesizing more complex molecules. Its reactivity allows for further functionalization, enabling chemists to explore diverse chemical space. This flexibility is particularly valuable in medicinal chemistry, where rapid iteration and optimization are often necessary to identify lead compounds with desired biological activity. The compound’s ability to undergo various chemical transformations without losing its core structural integrity makes it a valuable building block for synthetic chemists.

From a computational perspective, 1-(5-methyl-1,2-oxxazol)-4ylmethyl-piperidin]-4]rol has been analyzed using advanced molecular modeling techniques to predict its interactions with biological targets. These studies have revealed potential binding sites on proteins relevant to inflammatory pathways and neurotransmitter systems. Such insights are crucial for designing drugs that can selectively modulate specific biological processes without off-target effects. The integration of experimental data with computational predictions has become an indispensable approach in modern drug discovery.

The pharmacokinetic behavior of 1-(5-methyl)-methyl-piperidin]-rol has also been scrutinized using in silico models. These simulations have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is essential for predicting how a drug will perform in vivo and for optimizing its formulation. The results from these studies suggest that (m-piperidin)-rol may exhibit favorable pharmacokinetic characteristics suitable for oral administration.

In conclusion, -rol represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis as well as characterization have laid the foundation for future studies aimed at developing novel therapeutic agents based on this scaffold. As research continues to uncover new applications for heterocyclic compounds like those derived from oxazole-piperidine hybrids, -rol may play an important role in addressing unmet medical needs.